Cas no 101997-43-7 (3-Piperidinemethanamine,1-methyl-a-phenyl-)
101997-43-7 structure
Product Name:3-Piperidinemethanamine,1-methyl-a-phenyl-
CAS No:101997-43-7
MF:C13H20N2
MW:204.311303138733
CID:145565
PubChem ID:3064185
Update Time:2025-04-19
3-Piperidinemethanamine,1-methyl-a-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Piperidinemethanamine,1-methyl-a-phenyl-
- (1-methylpiperidin-3-yl)-phenylmethanamine
- AC1MI77Z
- BRN 0474714
- C-(1-methyl-piperidin-3-yl)-C-phenyl-methylamine
- CBDivE_003506
- LS-114186
- 3-(alpha-Aminobenzyl)-1-methylpiperidine
- 5-22-09-00503 (Beilstein Handbook Reference)
- 101997-43-7
- BINAJLITODPBLY-UHFFFAOYSA-N
- Piperidine, 3-(alpha-aminobenzyl)-1-methyl-
- 1-methyl-3-(a-aminobenzyl)piperidine
- 1-(1-Methylpiperidin-3-yl)-1-phenylmethanamine
- DTXSID70906969
-
- Inchi: 1S/C13H20N2/c1-15-9-5-8-12(10-15)13(14)11-6-3-2-4-7-11/h2-4,6-7,12-13H,5,8-10,14H2,1H3
- InChI Key: BINAJLITODPBLY-UHFFFAOYSA-N
- SMILES: N1(C)CCCC(C(C2C=CC=CC=2)N)C1
Computed Properties
- Exact Mass: 204.1628
- Monoisotopic Mass: 204.162648646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 29.3Ų
Experimental Properties
- PSA: 29.26
3-Piperidinemethanamine,1-methyl-a-phenyl- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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